Cas no 2137779-46-3 (Benzaldehyde, 3-methyl-4-(3-pyridazinyl)-)

• Product Name: Benzaldehyde, 3-methyl-4-(3-pyridazinyl)-
• CAS No: 2137779-46-3
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 5257761
• Update Time: 2025-11-04

Benzaldehyde, 3-methyl-4-(3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-methyl-4-(3-pyridazinyl)-

• Inchi： 1S/C12H10N2O/c1-9-7-10(8-15)4-5-11(9)12-3-2-6-13-14-12/h2-8H,1H3
• InChI Key： FKQWSYIJSSQNIG-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C2=NN=CC=C2)C(C)=C1

Additional information on Benzaldehyde, 3-methyl-4-(3-pyridazinyl)-

Compound CAS No 2137779-46-3: Benzaldehyde, 3-methyl-4-(3-pyridazinyl)

Benzaldehyde, 3-methyl-4-(3-pyridazinyl), also known by its CAS number 2137779-46-3, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a pyridazine ring, creating a molecule with both aromatic and heterocyclic properties. The presence of the pyridazine ring introduces interesting electronic properties, making this compound a valuable building block in various chemical reactions.

The synthesis of Benzaldehyde, 3-methyl-4-(3-pyridazinyl) involves advanced methodologies in organic chemistry, including coupling reactions and catalytic processes. Recent studies have highlighted its potential as a precursor for the development of novel antimicrobial agents and cancer therapeutic agents. For instance, researchers have explored its ability to inhibit specific enzymes associated with bacterial resistance mechanisms, showcasing its potential in the fight against antibiotic-resistant infections.

In the realm of materials science, this compound has been utilized as a precursor for the synthesis of conjugated polymers, which are essential components in modern electronics and optoelectronic devices. Its ability to form stable conjugated systems makes it an attractive candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of Benzaldehyde, 3-methyl-4-(3-pyridazinyl). Quantum mechanical calculations have revealed that the molecule exhibits significant π-conjugation effects due to the interaction between the benzene ring and the pyridazine moiety. This property enhances its stability and reactivity in various chemical environments.

The compound's versatility is further demonstrated by its role in asymmetric synthesis reactions. By incorporating chiral auxiliaries or using enantioselective catalysts, chemists can synthesize enantiomerically enriched derivatives of Benzaldehyde, 3-methyl-4-(3-pyridazinyl). These enantiomers have shown promise in pharmacological studies, particularly in targeting specific receptors involved in neurological disorders.

In addition to its synthetic applications, Benzaldehyde, 3-methyl-4-(3-pyridazinyl) has been studied for its environmental impact. Research indicates that it exhibits biodegradability under specific conditions, making it a more sustainable option compared to traditional organic compounds used in industrial processes.

The growing interest in this compound is reflected in its increasing presence in scientific literature and industry reports. Its unique combination of structural features and functional properties positions it as a key player in the development of next-generation materials and therapeutic agents.